Cas no 52019-77-9 (N-Hexadecanoyl-(2RS,3SR,4E)-2-Amino-4-octadecene-1,3-diol)

• Product Name: N-Hexadecanoyl-(2RS,3SR,4E)-2-Amino-4-octadecene-1,3-diol
• CAS No: 52019-77-9
• MF: C₃₄H₆₇NO₃
• MW: 537.900691270828
• CID: 2009376
• PubChem ID: 11006033
• Update Time: 2025-04-21

N-Hexadecanoyl-(2RS,3SR,4E)-2-Amino-4-octadecene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• N-Hexadecanoyl-(2RS,3SR,4E)-2-Amino-4-octadecene-1,3-diol
• rel-N-[(1R,2S,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]hexadecanamide
• DTXSID501137405
• 52019-77-9

• Inchi： 1S/C34H67NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33(37)32(31-36)35-34(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h27,29,32-33,36-37H,3-26,28,30-31H2,1-2H3,(H,35,38)/b29-27+/t32-,33+/m1/s1
• InChI Key： YDNKGFDKKRUKPY-WYBXUQNVSA-N
• SMILES： O[C@@H](/C=C/CCCCCCCCCCCCC)[C@@H](CO)NC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 537.51209500Da
• Monoisotopic Mass: 537.51209500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 30
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.9
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Long-chain ceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Long-chain ceramides